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Compound of Interest

Compound Name: 1,1,1-Trimethylol ethane triacrylate

Cat. No.: B012402 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,1,1-Trimethylol ethane triacrylate is a trifunctional acrylate monomer. Its structure,

characterized by a central quaternary carbon bonded to a methyl group and three acrylate-

functionalized methylene groups, imparts a high degree of crosslinking potential. This technical

guide provides a comprehensive overview of its molecular structure, synthesis, and

physicochemical properties, with a focus on its relevance to research and development in the

chemical and biomedical fields.

It is important to distinguish 1,1,1-Trimethylol ethane triacrylate from the more commonly

referenced Trimethylolpropane triacrylate (TMPTA). While structurally similar, the presence of a

methyl group at the core of 1,1,1-Trimethylol ethane triacrylate, as opposed to an ethyl group

in TMPTA, can subtly influence its physical and chemical characteristics. Much of the available

literature focuses on TMPTA, and therefore, this guide will clearly delineate between data

specific to 1,1,1-Trimethylol ethane triacrylate and contextual information derived from its

close analogue.

Molecular Structure and Identification
IUPAC Name: 2-(acryloyloxymethyl)-2-methylpropane-1,3-diyl diacrylate

CAS Number: 19778-85-9[1][2][3][4]
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Molecular Formula: C₁₄H₁₈O₆[3]

Molecular Weight: 282.29 g/mol [1][3]

The molecular structure consists of a central neopentyl core derived from 1,1,1-

Trimethylolethane, with the three hydroxyl groups esterified with acrylic acid. The presence of

three reactive acrylate groups makes it a valuable crosslinking agent in polymerization

reactions.

Physicochemical Properties
The following table summarizes the available quantitative data for 1,1,1-Trimethylol ethane
triacrylate. It is important to note that some of these values are predicted due to the limited

availability of experimental data for this specific compound.

Property Value Source

Molecular Weight 282.29 g/mol [1][3]

Density 1.105 ± 0.06 g/cm³ (Predicted) [1]

Boiling Point 366.4 ± 22.0 °C (Predicted) [1]

Synthesis and Experimental Protocols
The synthesis of 1,1,1-Trimethylol ethane triacrylate is a two-step process: first, the

synthesis of the precursor alcohol, 1,1,1-Trimethylolethane, followed by its esterification with

acrylic acid.

Synthesis of 1,1,1-Trimethylolethane
The industrial synthesis of 1,1,1-Trimethylolethane involves an aldol condensation of

propionaldehyde with formaldehyde, followed by a Cannizzaro reaction.

Experimental Protocol:

Condensation: Propionaldehyde, formaldehyde, and water are charged into a reaction

vessel. The mixture is heated to 35-40°C and maintained for approximately 5 hours to
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complete the condensation reaction.

Neutralization and Refining: The resulting condensation product is neutralized with formic

acid to a pH of 6-7. The solution is then concentrated by heating to 90-95°C.

Purification: Sodium formate is removed by filtration, followed by further purification using an

ion exchange resin. The product is then dried, dehydrated, and recrystallized from ethanol to

yield 1,1,1-Trimethylolethane.

Propionaldehyde

Aldol Condensation

Formaldehyde (2 eq.)

2,2-bis(hydroxymethyl)propanal

Cannizzaro ReactionFormaldehyde

NaOH

1,1,1-Trimethylolethane

Sodium Formate
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Synthesis of 1,1,1-Trimethylolethane.

Esterification to 1,1,1-Trimethylol Ethane Triacrylate
The esterification of 1,1,1-Trimethylolethane with acrylic acid yields the desired triacrylate.

While a specific, validated protocol for this reaction is not readily available in the literature, a

general procedure for the acid-catalyzed esterification of a polyol with acrylic acid can be

adapted.

Representative Experimental Protocol:

Reaction Setup: 1,1,1-Trimethylolethane, an excess of acrylic acid (to drive the reaction to

completion), a suitable acid catalyst (e.g., p-toluenesulfonic acid), and a polymerization

inhibitor (e.g., hydroquinone) are charged into a reaction vessel equipped with a stirrer,
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thermometer, and a Dean-Stark apparatus for water removal. An entrainer such as toluene

may be used.

Reaction: The mixture is heated to reflux. The water produced during the esterification is

azeotropically removed and collected in the Dean-Stark trap. The reaction progress can be

monitored by measuring the amount of water collected or by techniques such as thin-layer

chromatography.

Work-up: Once the reaction is complete, the mixture is cooled. The excess acrylic acid and

catalyst are neutralized with a base wash (e.g., sodium bicarbonate solution). The organic

layer is then washed with brine and dried over an anhydrous salt (e.g., magnesium sulfate).

Purification: The solvent is removed under reduced pressure, and the crude product can be

further purified by vacuum distillation or column chromatography to yield pure 1,1,1-
Trimethylol ethane triacrylate.

1,1,1-Trimethylolethane

Esterification

Acrylic Acid (3+ eq.)

Acid Catalyst (e.g., p-TsOH)

Polymerization Inhibitor

1,1,1-Trimethylol Ethane Triacrylate

Water (removed)
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Esterification of 1,1,1-Trimethylolethane.

Applications in Research and Drug Development
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Due to the limited specific data for 1,1,1-Trimethylol ethane triacrylate, its potential

applications in research and drug development are largely extrapolated from the known uses of

similar trifunctional acrylates like TMPTA. These monomers are primarily valued for their ability

to form highly crosslinked polymer networks.

Potential Areas of Application:

Biomaterial Scaffolds: Triacrylate monomers are used to fabricate hydrogels and other

polymeric scaffolds for tissue engineering and regenerative medicine. The high crosslink

density can be tuned to achieve desired mechanical properties and degradation rates.

Drug Delivery Systems: These monomers can be incorporated into polymer networks for the

controlled release of therapeutic agents. The crosslinked structure can entrap drug

molecules and release them via diffusion or degradation of the polymer matrix. Thiol-acrylate

polymers, which can be formed using triacrylate monomers, have shown potential as

biocompatible materials for such applications.

Dental and Medical Composites: Acrylate-based polymers are widely used in dental fillings

and medical adhesives due to their rapid curing properties and good mechanical strength.

Biological Signaling Pathways
There is currently no available information in the scientific literature detailing the specific

interactions of 1,1,1-Trimethylol ethane triacrylate with biological signaling pathways.

Research in this area would be necessary to elucidate any potential biological effects or

applications in drug development that involve the modulation of cellular signaling.

Conclusion
1,1,1-Trimethylol ethane triacrylate is a trifunctional monomer with significant potential as a

crosslinking agent in the synthesis of advanced polymeric materials. While there is a notable

lack of specific experimental data for this compound, its structural similarity to more well-

studied acrylates provides a basis for its potential application in fields such as biomaterials and

drug delivery. Further research is needed to fully characterize its physicochemical properties,

optimize its synthesis, and explore its biological interactions to unlock its full potential for

researchers, scientists, and drug development professionals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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